N-(2-([1,1'-biphenyl]-4-yl)-2-hydroxypropyl)-2-ethoxybenzamide
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Overview
Description
Biphenyl compounds are commonly used in organic chemistry and materials science. They consist of two phenyl rings connected by a single bond . The compound you mentioned seems to be a derivative of biphenyl with additional functional groups.
Synthesis Analysis
The synthesis of biphenyl derivatives often involves electrophilic aromatic substitution reactions, such as the Friedel-Crafts alkylation . The exact synthesis route for your compound would depend on the specific functional groups present .Molecular Structure Analysis
The molecular structure of biphenyl compounds can be analyzed using various techniques, including X-ray crystallography and spectroscopic methods . The presence of the biphenyl core can influence the physical and chemical properties of the compound .Chemical Reactions Analysis
Biphenyl compounds can undergo a variety of chemical reactions, including electrophilic aromatic substitution and oxidation reactions . The specific reactions that your compound might undergo would depend on the functional groups present.Physical And Chemical Properties Analysis
The physical and chemical properties of biphenyl compounds can be influenced by the presence of different functional groups. For example, the melting and boiling points, solubility, and reactivity can vary depending on the specific structure of the compound .Scientific Research Applications
Fluorophores
Biphenyl derivatives have been used in the synthesis of new α-(N-biphenyl)-substituted 2,2′-bipyridines . These compounds have shown promising photophysical and fluorosolvatochromic properties . Some of these fluorophores demonstrated unexpected AIEE (Aggregation-Induced Emission Enhancement) activity, while others showed promising nitroexplosive detection abilities .
Antibacterial Agents
Biphenyl derivatives have shown potent antibacterial activities against prevalent antibiotic-resistant Gram-positive and Gram-negative pathogens . For example, compounds 3′,5′-dimethyl-[1,1′-biphenyl]-3,4,4′,5-tetraol (6e), 4′-fluoro-[1,1′-biphenyl]-3,4,5-triol (6g), and 4′-(trifluoromethyl)-[1,1′-biphenyl]-3,4,5-triol (6i) showed comparable inhibitory activities with ciprofloxacin to Gram-negative bacterium carbapenems-resistant Acinetobacter baumannii .
Drug Candidates
α-Arylamino-2,2′-bipyridines, which are structurally similar to biphenyl derivatives, have been reported as promising drug candidates . They have been used as modulators for tyrosine kinases and cyclooxygenase , and as promising candidates for the treatment of Lysosomal Storage Diseases (LSDs) .
Ligands for Transition Metal Complexes
N-arylamino-substituted 2,2′-bipyridines, similar to biphenyl derivatives, have been reported as ligands for transition metal complexes exhibiting promising photoluminescent behavior .
Components for Electroluminescent Devices
Several N-arylamino-substituted 2,2′-bipyridines, similar to biphenyl derivatives, have been reported as components for electroluminescent devices and OLED systems .
Gas Storage and Separation
Covalent Organic Frameworks (COFs) with biphenyl units have been used for gas storage and separation . The porosity and framework structures of these COFs endow them with versatile applications .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-ethoxy-N-[2-hydroxy-2-(4-phenylphenyl)propyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H25NO3/c1-3-28-22-12-8-7-11-21(22)23(26)25-17-24(2,27)20-15-13-19(14-16-20)18-9-5-4-6-10-18/h4-16,27H,3,17H2,1-2H3,(H,25,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LDIVZSIITJOXEV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1C(=O)NCC(C)(C2=CC=C(C=C2)C3=CC=CC=C3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H25NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-([1,1'-biphenyl]-4-yl)-2-hydroxypropyl)-2-ethoxybenzamide |
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